2-bromo-N-(2-(4-isopropylphenyl)-4-oxo-4H-chromen-6-yl)benzamide

• IUPAC Name: 2-bromo-N-[4-oxo-2-(4-propan-2-ylphenyl)chromen-6-yl]benzamide
• InChI: InChI=1S/C25H20BrNO3/c1-15(2)16-7-9-17(10-8-16)24-14-22(28)20-13-18(11-12-23(20)30-24)27-25(29)19-5-3-4-6-21(19)26/h3-15H,1-2H3,(H,27,29)
• InChI Key: XQJUUBJFIDQAGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4Br
• Molecular Formula: C25H20BrNO3
• Molecular Weight: 462.3 g/mol

Description

The compound “2-bromo-N-(2-(4-isopropylphenyl)-4-oxo-4H-chromen-6-yl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical drugs and is known to have bioactive properties. The compound also contains a chromen-6-yl group, which is a type of oxygen-containing heterocycle that is often found in natural products and medicinal compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and a variety of functional groups. The presence of the bromine atom could potentially make the compound more reactive, as bromine is a good leaving group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide and chromen-6-yl groups could potentially increase the compound’s polarity, affecting its solubility and reactivity.

Scientific Research Applications

Antimicrobial Activity

• Imidazole derivatives, including the compound , have shown promising antimicrobial properties. . Investigating the antibacterial and antifungal potential of this compound could be valuable.

Anti-Inflammatory Effects

• Imidazole derivatives have been explored for their anti-inflammatory activity. . Investigating the anti-inflammatory effects of our compound could provide insights.

Anticancer Potential

• Imidazole-containing compounds have demonstrated antitumor properties. . Investigating whether our compound exhibits cytotoxic effects on cancer cells is an interesting avenue.

Antiviral Properties

• Some imidazole derivatives exhibit antiviral activity. . Antiviral research is crucial, especially in the context of emerging viral diseases.

Enzyme Inhibition

• Imidazole-containing compounds often interact with enzymes due to their structural similarity to natural substrates. .

Chemical Synthesis and Medicinal Chemistry

• Imidazole derivatives serve as versatile building blocks in chemical synthesis. . Investigating synthetic routes and potential modifications for drug development is essential.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Both benzamides and chromenes are known to have bioactive properties and are found in a variety of medicinal compounds.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for this compound could involve further studies to explore its potential uses, particularly in the field of medicinal chemistry given the known bioactive properties of benzamides and chromenes.